2-(Allylsulfanyl)-4-(2-naphthyloxy)thieno[3,2-d]pyrimidine

• IUPAC Name: 4-naphthalen-2-yloxy-2-prop-2-enylsulfanylthieno[3,2-d]pyrimidine
• InChI: InChI=1S/C19H14N2OS2/c1-2-10-24-19-20-16-9-11-23-17(16)18(21-19)22-15-8-7-13-5-3-4-6-14(13)12-15/h2-9,11-12H,1,10H2
• InChI Key: DDJTWSCJQZYXFW-UHFFFAOYSA-N
• Canonical SMILES: C=CCSC1=NC2=C(C(=N1)OC3=CC4=CC=CC=C4C=C3)SC=C2
• Molecular Formula: C19H14N2OS2
• Molecular Weight: 350.5 g/mol

Description

“2-(Allylsulfanyl)-4-(2-naphthyloxy)thieno[3,2-d]pyrimidine” is a derivative of thieno[3,2-d]pyrimidine. Thieno[3,2-d]pyrimidine derivatives have been synthesized and evaluated as potent antitumor agents. They have been found to have remarkable antitumor activity against certain cancer cell lines.

Synthesis Analysis

The synthesis of thieno[3,2-d]pyrimidine derivatives involves structural modifications of tazemetostat. The process includes several key steps such as Gewald reaction, Dieckmann type cyclisation, and Krapcho decarboxylation. This strategy involves the construction of the thienopyrimidine ring followed by the cyclohexanone moiety and subsequently the fused heterocyclic ring.

Molecular Structure Analysis

The molecular structure of thieno[3,2-d]pyrimidine derivatives is complex and involves a cyclohexane ring fused with a six- or five-membered heterocyclic moiety along with a benzylic nitrile. The crystal structure analysis of representative compounds reveals specific hydrogen bonding patterns and molecular arrangement present within the molecule.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of thieno[3,2-d]pyrimidine derivatives include Gewald reaction, Dieckmann type cyclisation, and Krapcho decarboxylation. These reactions are part of a multi-step sequence that leads to the formation of the final product.

Scientific Research Applications

Antiproliferative Activity

Thieno[3,2-d]pyrimidine derivatives have been studied for their antiproliferative activity against various tumor cell lines. .

EZH2 Inhibition

Some thieno[3,2-d]pyrimidine derivatives have been synthesized as inhibitors of EZH2, an enzyme involved in gene regulation. .

PDE4 Inhibition

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Future Directions

The future directions for research on “2-(Allylsulfanyl)-4-(2-naphthyloxy)thieno[3,2-d]pyrimidine” and related compounds could involve further optimization and evaluation of new EZH2 inhibitors. The promising antitumor activity of these compounds suggests they could be attractive chemical tools for future research.